Cas no 1503266-71-4 (2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid
• CAS No: 1503266-71-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5869657
• PubChem ID: 83486909
• Update Time: 2025-05-21

2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid
• EN300-1739993
• 1503266-71-4

• Inchi： 1S/C11H15NO4/c1-6-3-4-7(8(5-6)16-2)10(13)9(12)11(14)15/h3-5,9-10,13H,12H2,1-2H3,(H,14,15)
• InChI Key： AYAHGAOJTNHWRX-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1503266-71-4)

2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1503266-71-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique amino acid backbone and aromatic substitution, is often explored for its potential applications in drug development and enzyme inhibition. Researchers are particularly interested in its structural features, which include a methoxy group and a methylphenyl moiety, as these functional groups can influence its binding affinity and pharmacokinetic properties.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for innovative therapeutics targeting chronic diseases and metabolic disorders. 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid fits into this narrative due to its potential role as a building block for peptide synthesis or as a modulator in signal transduction pathways. Its hydroxy and amino functionalities make it a versatile candidate for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

The compound's CAS No. 1503266-71-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in pharmaceutical research. Scientists frequently search for this identifier to access safety data sheets (SDS), synthetic protocols, or patent literature. Given the rise of AI-driven drug design, tools like molecular docking and virtual screening have also highlighted the relevance of such compounds in silico studies, further boosting its visibility in academic and industrial circles.

From a synthetic perspective, 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid poses intriguing challenges due to its stereochemistry and functional group compatibility. Optimizing its synthesis often involves asymmetric catalysis or enantioselective reactions, topics frequently discussed in modern organic chemistry forums. Additionally, its stability under physiological conditions is a key consideration for researchers investigating its bioavailability and metabolic fate in vivo.

Environmental and green chemistry trends have also influenced the study of this compound. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid, such as biocatalysis or solvent-free reactions. These approaches align with global initiatives to reduce the carbon footprint of chemical manufacturing while maintaining high yields and purity.

In summary, 2-amino-3-hydroxy-3-(2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1503266-71-4) represents a compelling subject for interdisciplinary research. Its structural complexity, combined with its potential applications in drug discovery and biochemical assays, ensures its continued relevance in scientific literature. As advancements in computational chemistry and high-throughput screening accelerate, this compound may soon find its place in the next generation of therapeutic agents or diagnostic tools.